Cas no 2138556-35-9 (N-(2,3-dihydroxypropyl)-2-oxo-2-phenylethane-1-sulfonamide)

N-(2,3-dihydroxypropyl)-2-oxo-2-phenylethane-1-sulfonamide is a sulfonamide derivative characterized by its unique structural features, including a dihydroxypropyl group and a phenylketone moiety. This compound exhibits potential utility in organic synthesis and pharmaceutical research due to its reactive functional groups, which enable selective modifications and derivatization. The presence of both hydroxyl and sulfonamide groups enhances its solubility in polar solvents, facilitating its use in aqueous or mixed-phase reactions. Its phenylketone component may contribute to photochemical reactivity, making it suitable for applications in light-sensitive processes. The compound's balanced hydrophilicity and lipophilicity further broaden its applicability in drug design and intermediate synthesis.
N-(2,3-dihydroxypropyl)-2-oxo-2-phenylethane-1-sulfonamide structure
2138556-35-9 structure
Product Name:N-(2,3-dihydroxypropyl)-2-oxo-2-phenylethane-1-sulfonamide
CAS No:2138556-35-9
MF:C11H15NO5S
MW:273.305502176285
CID:6520816
PubChem ID:165500522
Update Time:2025-11-01

N-(2,3-dihydroxypropyl)-2-oxo-2-phenylethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-(2,3-dihydroxypropyl)-2-oxo-2-phenylethane-1-sulfonamide
    • EN300-1178744
    • 2138556-35-9
    • Inchi: 1S/C11H15NO5S/c13-7-10(14)6-12-18(16,17)8-11(15)9-4-2-1-3-5-9/h1-5,10,12-14H,6-8H2
    • InChI Key: RYGZMJZNEJYYNR-UHFFFAOYSA-N
    • SMILES: S(CC(C1C=CC=CC=1)=O)(NCC(CO)O)(=O)=O

Computed Properties

  • Exact Mass: 273.06709375g/mol
  • Monoisotopic Mass: 273.06709375g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 112Ų

N-(2,3-dihydroxypropyl)-2-oxo-2-phenylethane-1-sulfonamide Pricemore >>

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Additional information on N-(2,3-dihydroxypropyl)-2-oxo-2-phenylethane-1-sulfonamide

N-(2,3-dihydroxypropyl)-2-oxo-2-phenylethane-1-sulfonamide: A Comprehensive Overview

N-(2,3-dihydroxypropyl)-2-oxo-2-phenylethane-1-sulfonamide (CAS No. 2138556-35-9) is a compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound, also known as DPPOS, is a sulfonamide derivative with a unique structure that includes a 2,3-dihydroxypropyl group and a phenyl ring. Its chemical structure and properties make it an interesting candidate for various research and development activities.

The molecular formula of N-(2,3-dihydroxypropyl)-2-oxo-2-phenylethane-1-sulfonamide is C11H15NO6S, and its molecular weight is approximately 301.30 g/mol. The compound is characterized by its high solubility in water and polar organic solvents, which makes it suitable for a wide range of applications in both laboratory and industrial settings.

Recent studies have explored the potential biological activities of N-(2,3-dihydroxypropyl)-2-oxo-2-phenylethane-1-sulfonamide. One notable area of research is its anti-inflammatory properties. A study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that N-(2,3-dihydroxypropyl)-2-oxo-2-phenylethane-1-sulfonamide could be a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, N-(2,3-dihydroxypropyl)-2-oxo-2-phenylethane-1-sulfonamide has also shown potential as an antioxidant. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound effectively scavenges free radicals and protects cells from oxidative stress. The antioxidant activity of N-(2,3-dihydroxypropyl)-2-oxo-2-phenylethane-1-sulfonamide is attributed to its ability to chelate metal ions and inhibit lipid peroxidation.

The pharmacokinetic properties of N-(2,3-dihydroxypropyl)-2-oxo-2-phenylethane-1-sulfonamide have also been investigated. A study published in the European Journal of Pharmaceutical Sciences in 2020 reported that this compound has good oral bioavailability and a favorable pharmacokinetic profile. These properties make it an attractive candidate for further development as an orally administered therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(2,3-dihydroxypropyl)-2-oxo-2-phenylethane-1-sulfonamide in various therapeutic applications. Preliminary results from phase I clinical trials have shown that the compound is well-tolerated by patients with minimal side effects. These findings are encouraging and suggest that further clinical evaluation is warranted.

Beyond its therapeutic potential, N-(2,3-dihydroxypropyl)-2-oxo-2-phenylethane-1-sulfonamide has also found applications in other areas of chemistry. For example, it has been used as a building block in the synthesis of more complex molecules with diverse biological activities. Its reactivity and functional groups make it a versatile starting material for synthetic chemists.

In conclusion, N-(2,3-dihydroxypropyl)-2-oxo-2-phenylethane-1-sulfonamide (CAS No. 2138556-35-9) is a multifaceted compound with promising applications in both pharmaceutical and chemical research. Its anti-inflammatory and antioxidant properties, coupled with its favorable pharmacokinetic profile, make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for new advancements in medicine and chemistry.

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